5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C24H27NO7
• Molecular Weight: 441.5 g/mol
• IUPAC Name: (4E)-5-(3,5-dimethoxyphenyl)-4-[hydroxy-(4-methoxyphenyl)methylidene]-1-(3-methoxypropyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C24H27NO7/c1-29-11-5-10-25-21(16-12-18(31-3)14-19(13-16)32-4)20(23(27)24(25)28)22(26)15-6-8-17(30-2)9-7-15/h6-9,12-14,21,26H,5,10-11H2,1-4H3/b22-20+
• InChI Key: KRBUXJXHIDTXIA-LSDHQDQOSA-N
• Isomeric SMILES: COCCCN1C(/C(=C(/C2=CC=C(C=C2)OC)\O)/C(=O)C1=O)C3=CC(=CC(=C3)OC)OC
• SMILES: COCCCN1C(C(=C(C2=CC=C(C=C2)OC)O)C(=O)C1=O)C3=CC(=CC(=C3)OC)OC

Description

5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one, also known as DMHP, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in research. DMHP belongs to the class of compounds known as pyrrolidinones and has been studied for its diverse biochemical and physiological effects.

Mechanism of Action

5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one acts as a modulator of the activity of certain receptors in the brain, including the NMDA and AMPA receptors. These receptors are involved in the regulation of synaptic plasticity, which is the ability of the brain to adapt to changes in the environment. 5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to enhance the activity of these receptors, leading to increased synaptic plasticity.
Biochemical and Physiological Effects:
5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to have diverse biochemical and physiological effects. In addition to its effects on synaptic plasticity, 5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to modulate the activity of other neurotransmitter receptors, including the GABA and dopamine receptors. 5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one has also been shown to have anti-inflammatory effects and to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one for use in lab experiments is its ability to modulate the activity of specific receptors in the brain. This allows researchers to investigate the role of these receptors in various physiological and pathological processes. However, one of the limitations of 5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one is its complex synthesis, which may limit its availability for use in research.

Future Directions

There are several potential future directions for research on 5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one. One area of interest is in the development of 5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one derivatives with improved pharmacological properties. Another potential direction is in the investigation of the therapeutic potential of 5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one for the treatment of various neurological disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of 5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one and its potential applications in scientific research.

Synthesis Methods

The synthesis of 5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one involves several steps, including the reaction of 3,5-dimethoxyphenylacetic acid with thionyl chloride to yield 3,5-dimethoxyphenylacetyl chloride. This intermediate is then reacted with N-(4-methoxyphenyl) glycine methyl ester to form the corresponding amide. Finally, the amide is cyclized to form 5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one. The synthesis of 5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential applications in scientific research. One of the main areas of interest is in the field of neuroscience, where 5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to modulate the activity of certain neurotransmitter receptors. This has led to investigations into the potential therapeutic applications of 5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one for the treatment of various neurological disorders.